N-methyl-N'-nitrosohomopiperazine

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• IUPAC Name: 1-methyl-4-nitroso-1,4-diazepane
• InChI: InChI=1S/C6H13N3O/c1-8-3-2-4-9(7-10)6-5-8/h2-6H2,1H3
• InChI Key: YLNMUWNWPFDZHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)N=O

Description

N-methyl-N'-nitrosohomopiperazine is a useful research compound. Its molecular formula is C6H13N3O and its molecular weight is 143.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-methyl-N'-nitrosohomopiperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-N'-nitrosohomopiperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-methylhomopiperazine (prepared as described by A. H. Sommers et al, in J. Amer. Chem. Soc. 76, 5805, 1954) (6.10 g, 0.0535 mole) was dissolved in concentrated hydrochloric acid (25 ml), cooled to 0°-5° C., stirred and treated dropwise with sodium nitrite (4.06 g) in water (10 ml). After addition the solution was allowed to come to room temperature, then heated for 1/2 hour at 70° C. The solution was cooled and basified with solid KOH and extracted with ether (3×100 ml). The dried (K2CO3) extracts yielded N-methyl-N'-nitrosohomopiperazine (3.80 g, 50%) as a pale yellow oil.